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Compound Name: 4-(2-Methyl-4-thiazolyl)phenol

Cat. No.: B1581357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the solubility characteristics of 4-(2-
Methyl-4-thiazolyl)phenol, a compound of interest in biochemical research and drug

discovery. Due to a lack of extensive, publicly available quantitative solubility data across a

wide range of common solvents, this document summarizes the currently available information

and provides a comprehensive, generalized experimental protocol for determining the

equilibrium solubility of this and similar solid compounds. This guide is intended to be a

valuable resource for researchers, enabling them to ascertain the solubility of 4-(2-Methyl-4-
thiazolyl)phenol in solvent systems relevant to their specific applications, from analytical

chemistry to formulation development.

Introduction
4-(2-Methyl-4-thiazolyl)phenol (CAS No. 30686-73-8) is a solid, white to off-white crystalline

compound with a molecular weight of 191.25 g/mol .[1] It is utilized as a biochemical reagent in

life science research.[1] An understanding of a compound's solubility is fundamental to its

application in areas such as drug delivery, formulation, and analytical method development.

The principle of "like dissolves like" serves as a foundational concept, suggesting that solubility

is favored in solvents of similar polarity.[1]
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Despite its relevance, a comprehensive, publicly accessible dataset detailing the quantitative

solubility of 4-(2-Methyl-4-thiazolyl)phenol in a variety of common laboratory solvents is not

readily available. This guide consolidates the known solubility information and presents a

standardized methodology for its experimental determination.

Solubility Data
The available solubility data for 4-(2-Methyl-4-thiazolyl)phenol is limited. The following table

summarizes the known quantitative and semi-quantitative solubility information. It is important

to note the conditions under which these values were determined, as they may not represent

equilibrium solubility at standard temperature and pressure.

Solvent/Solven
t System

Temperature
(°C)

Solubility
Method/Comm
ents

Source

Dimethyl

Sulfoxide

(DMSO)

60
50 mg/mL

(261.44 mM)

Ultrasonic and

warming were

used to aid

dissolution.

[1]

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

Not Specified
≥ 1 mg/mL (5.23

mM)

Clear solution;

saturation

unknown.

[1]

10% DMSO,

90% (20% SBE-

β-CD in Saline)

Not Specified
≥ 1 mg/mL (5.23

mM)

Clear solution;

saturation

unknown.

[1]

10% DMSO,

90% Corn Oil
Not Specified

≥ 1 mg/mL (5.23

mM)

Clear solution;

saturation

unknown.

[1]

Note: The use of heating and sonication to dissolve the compound in DMSO suggests that the

reported value may be a supersaturated concentration rather than the equilibrium solubility at

room temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1581357?utm_src=pdf-body
https://www.benchchem.com/product/b1581357?utm_src=pdf-body
https://www.medchemexpress.com/4-2-methyl-4-thiazolyl-phenol.html
https://www.medchemexpress.com/4-2-methyl-4-thiazolyl-phenol.html
https://www.medchemexpress.com/4-2-methyl-4-thiazolyl-phenol.html
https://www.medchemexpress.com/4-2-methyl-4-thiazolyl-phenol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for Equilibrium Solubility
Determination
The following is a generalized yet detailed protocol for determining the equilibrium solubility of

a solid compound such as 4-(2-Methyl-4-thiazolyl)phenol using the shake-flask method. This

method is considered a gold standard for its reliability and accuracy.

3.1. Materials and Equipment

4-(2-Methyl-4-thiazolyl)phenol (solid)

Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

Scintillation vials or other suitable sealed containers

Orbital shaker or rotator with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE, chemically inert)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

Volumetric flasks and pipettes

3.2. Procedure

Preparation of Standard Solutions: Prepare a series of standard solutions of 4-(2-Methyl-4-
thiazolyl)phenol of known concentrations in a suitable solvent (e.g., DMSO or the solvent

being tested). These will be used to generate a calibration curve.

Sample Preparation: Add an excess amount of solid 4-(2-Methyl-4-thiazolyl)phenol to a vial

containing a known volume of the test solvent. The presence of undissolved solid is crucial to

ensure that equilibrium with a saturated solution is achieved.
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Equilibration: Securely cap the vials and place them on an orbital shaker or rotator in a

temperature-controlled environment (e.g., 25 °C). Agitate the samples for a sufficient period

(typically 24-72 hours) to allow the system to reach equilibrium. It is advisable to take

measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium

has been reached (i.e., the concentration of the solute in the solution no longer changes).

Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period

to let the excess solid settle. Then, centrifuge the vials at a high speed to pellet the

remaining solid.

Sample Collection: Carefully withdraw a sample of the supernatant using a syringe. Attach a

chemically inert syringe filter (e.g., PTFE) and filter the solution into a clean vial. This step is

critical to remove any undissolved microparticles.

Quantification: Dilute the filtered, saturated solution with a suitable solvent to a concentration

that falls within the range of the calibration curve. Analyze the diluted sample using a

validated HPLC method to determine the concentration of 4-(2-Methyl-4-thiazolyl)phenol.

Data Reporting: Calculate the original concentration in the saturated solution, taking into

account the dilution factor. The solubility is typically reported in units of mass per volume

(e.g., mg/mL) or molarity (mol/L) at the specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.

Equilibration Phase Separation Analysis

Weigh excess solid
(Solute)

Add known volume
of solvent

Seal and agitate
(e.g., 24-72h at 25°C)

Centrifuge to
pellet excess solid

Filter supernatant with
PTFE syringe filter

Dilute saturated
solution Quantify by HPLC Calculate solubility
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Click to download full resolution via product page

Caption: Generalized workflow for determining equilibrium solubility via the shake-flask method.

Conclusion
While comprehensive quantitative solubility data for 4-(2-Methyl-4-thiazolyl)phenol in
common solvents is not widely published, the information and methodologies presented in this

technical guide provide a solid foundation for researchers. The provided experimental protocol

offers a reliable means to generate the necessary data for specific research and development

needs. The limited available data suggests that 4-(2-Methyl-4-thiazolyl)phenol has good

solubility in DMSO, particularly with the input of energy, and at least minimal solubility in

complex aqueous/organic mixtures, indicating its potential for formulation in various delivery

systems. Further experimental investigation is encouraged to build a more complete solubility

profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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